Cas no 1688656-83-8 (Deferasirox Impurity E)

• Product Name: Deferasirox Impurity E
• CAS No: 1688656-83-8
• CID: 5066619
• Update Time: 2025-06-14

Deferasirox Impurity E Chemical and Physical Properties

Names and Identifiers

• Deferasirox Impurity E

Additional information on Deferasirox Impurity E

Comprehensive Analysis of Deferasirox Impurity E (CAS No. 1688656-83-8): Properties, Applications, and Industry Relevance

In the pharmaceutical industry, the identification and characterization of impurities play a critical role in ensuring drug safety and efficacy. Deferasirox Impurity E (CAS No. 1688656-83-8) is one such compound that has garnered significant attention due to its relevance in the quality control of Deferasirox, a widely used iron chelator. This article delves into the chemical properties, analytical methods, and regulatory considerations surrounding this impurity, while addressing common queries from researchers and industry professionals.

Deferasirox Impurity E is a structurally defined byproduct or intermediate often detected during the synthesis or degradation of Deferasirox. Its CAS registry number, 1688656-83-8, serves as a unique identifier for precise chemical tracking. The compound's molecular weight, solubility, and stability are key parameters evaluated during method development for impurity profiling. Analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are commonly employed for its detection and quantification, aligning with ICH Q3A/B guidelines on pharmaceutical impurities.

Recent advancements in pharmaceutical analysis have spotlighted the importance of understanding degradation pathways. Deferasirox Impurity E may form under specific stress conditions (e.g., oxidation or hydrolysis), making it a focus area for stability studies. Researchers frequently search for "how to control Deferasirox impurities" or "validation methods for Impurity E," reflecting industry demands for robust quality assurance protocols. Regulatory agencies like the FDA and EMA mandate strict limits for such impurities, driving innovation in analytical methodologies.

The synthesis and characterization of Deferasirox Impurity E also intersect with trending topics like green chemistry and sustainable pharmaceutical manufacturing. Questions such as "environmental impact of impurity synthesis" or "alternate routes to minimize byproducts" are increasingly common in scientific discourse. Laboratories are exploring catalytic processes and solvent optimization to reduce the generation of this impurity while maintaining cost-effectiveness.

From a commercial perspective, the availability of high-purity Deferasirox Impurity E reference standards is crucial for method validation. Suppliers often highlight "certified reference materials" or "traceable impurity standards" to meet compliance requirements. The compound's shelf life, storage conditions (-20°C recommended), and handling precautions are frequently addressed in technical datasheets to ensure data integrity.

Emerging research on Deferasirox Impurity E also explores its potential pharmacological interactions, though current data primarily classifies it as non-active. Discussions on platforms like ResearchGate or PubMed reveal growing interest in "structure-activity relationships of Deferasirox derivatives," opening avenues for further study. Collaborative efforts between academia and industry continue to refine detection thresholds and toxicological profiles.

In conclusion, Deferasirox Impurity E (CAS No. 1688656-83-8) represents a vital component in the ecosystem of pharmaceutical quality control. Its analysis bridges multiple disciplines—from synthetic chemistry to regulatory science—and responds to contemporary challenges in drug development. As analytical technologies evolve, so too will the precision with which this and related impurities are monitored, ultimately safeguarding patient health and therapeutic outcomes.